Cas no 1316295-72-3 (Allyl Ester of Atorvastatin Cyclic (Isopropyl) Impurity)

• Product Name: Allyl Ester of Atorvastatin Cyclic (Isopropyl) Impurity
• CAS No: 1316295-72-3
• MF: C₃₆H₃₉FN₂O₇
• MW: 630.70247387886
• CID: 1062792
• PubChem ID: 71313087
• Update Time: 2025-10-28

Allyl Ester of Atorvastatin Cyclic (Isopropyl) Impurity Chemical and Physical Properties

Names and Identifiers

• Allyl Ester of Atorvastatin Cyclic (Isopropyl) Impurity
• prop-2-enyl 4-[7-(4-fluorophenyl)-7-hydroxy-7a-phenyl-1a-(phenylcarbamoyl)-1b-propan-2-yl-4,5-dihydro-3H-oxireno[1,2]pyrrolo[4,5-b][1,3]oxazin-3-yl]-3-hydroxybutanoate
• Allyl-ATV-cycloIP
• KOS 953
• 1316295-72-3
• Prop-2-en-1-yl 4-[7-(4-fluorophenyl)-7-hydroxy-7a-phenyl-1a-(phenylcarbamoyl)-1b-(propan-2-yl)hexahydro-3H-oxireno[3,4]pyrrolo[2,1-b][1,3]oxazin-3-yl]-3-hydroxybutanoate
• 7-(4-Fluorophenyl)hexahydro-beta,7-dihydroxy-1b-(1-methylethyl)-7a-phenyl-1a-[(phenylamino)carbonyl]-3H-oxireno[3,4]pyrrolo[2,1-b][1,3]oxazine-3-butanoic Acid Allyl Ester; Allyl-ATV-cycloIP;
• prop-2-enyl 4-[5-(4-fluorophenyl)-5-hydroxy-4-phenyl-2-(phenylcarbamoyl)-1-propan-2-yl-3,10-dioxa-6-azatricyclo[4.4.0.02,4]decan-9-yl]-3-hydroxybutanoate
• DTXSID20746973

• Inchi： 1S/C36H39FN2O7/c1-4-21-44-31(41)23-29(40)22-30-19-20-39-35(43,26-15-17-27(37)18-16-26)33(25-11-7-5-8-12-25)34(46-33,36(39,45-30)24(2)3)32(42)38-28-13-9-6-10-14-28/h4-18,24,29-30,40,43H,1,19-23H2,2-3H3,(H,38,42)
• InChI Key： NCWKXXNHQXONBV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(C2(C3C=CC=CC=3)C(C(NC3C=CC=CC=3)=O)(C3(C(C)C)N1CCC(CC(CC(=O)OCC=C)O)O3)O2)O

Computed Properties

• Exact Mass: 630.27400
• Monoisotopic Mass: 630.27412975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 46
• Rotatable Bond Count: 12
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 124.35000
• LogP: 5.18850

Additional information on Allyl Ester of Atorvastatin Cyclic (Isopropyl) Impurity

Comprehensive Guide to Allyl Ester of Atorvastatin Cyclic (Isopropyl) Impurity (CAS No. 1316295-72-3)

The Allyl Ester of Atorvastatin Cyclic (Isopropyl) Impurity (CAS No. 1316295-72-3) is a critical compound in pharmaceutical research, particularly in the synthesis and quality control of statin-based drugs. This impurity is closely associated with Atorvastatin, a widely prescribed medication for managing cholesterol levels. Understanding its properties, applications, and analytical methods is essential for researchers and manufacturers aiming to ensure drug safety and efficacy.

One of the most searched topics in pharmaceutical chemistry is the role of process-related impurities in drug development. The Allyl Ester of Atorvastatin Cyclic (Isopropyl) Impurity often emerges during the synthesis of Atorvastatin Calcium, a blockbuster drug. Researchers frequently inquire about its structural characteristics, chromatographic behavior, and toxicological profile. These aspects are crucial for regulatory compliance, as agencies like the FDA and EMA impose strict limits on impurity levels in final drug products.

From a chemical perspective, this impurity features an allyl ester group attached to the core structure of Atorvastatin, with a cyclic isopropyl moiety. Its molecular formula and weight are key identifiers in mass spectrometry and HPLC analysis, two techniques frequently discussed in pharmaceutical forums. The compound's polarity and solubility properties influence its separation during purification processes, making it a subject of method development studies.

Recent trends in pharmaceutical analysis highlight the growing importance of impurity profiling and stability testing. The Allyl Ester of Atorvastatin Cyclic (Isopropyl) Impurity is often monitored in accelerated stability studies to predict drug shelf-life. Questions like "How to quantify Atorvastatin impurities?" or "What are the degradation pathways of statin drugs?" are common in scientific literature and patent filings, reflecting industry concerns.

The synthesis route of this impurity typically involves esterification and cyclization steps, paralleling the production of Atorvastatin intermediates. Analytical chemists emphasize the need for robust spectroscopic techniques (NMR, IR) and chromatographic methods (UHPLC, GC) to characterize it. These methodologies align with current good manufacturing practices (cGMP) requirements, a hot topic in quality assurance circles.

Market dynamics for pharmaceutical impurities like CAS No. 1316295-72-3 show increasing demand due to stricter regulatory standards. Manufacturers of reference standards and analytical reagents are expanding their portfolios to include well-characterized impurities. This trend responds to frequent search queries such as "Where to buy Atorvastatin impurity standards?" or "How to validate impurity methods per ICH guidelines?"

Environmental and safety considerations are also rising in prominence. While the Allyl Ester of Atorvastatin Cyclic (Isopropyl) Impurity itself isn't classified as hazardous, proper handling protocols for laboratory chemicals remain essential. Discussions about green chemistry approaches to minimize impurity formation during drug synthesis frequently reference such compounds as case studies.

In conclusion, the Allyl Ester of Atorvastatin Cyclic (Isopropyl) Impurity represents more than just a byproduct—it's a focal point for advancing pharmaceutical quality. Its study contributes to better understanding of drug degradation mechanisms, analytical method development, and regulatory science. As the industry moves toward more sophisticated quality-by-design approaches, such impurities will continue to attract research attention and commercial interest.